Cas no 871329-84-9 ((3-carboxy-5-fluoro)benzeneboronic acid)

• Product Name: (3-carboxy-5-fluoro)benzeneboronic acid
• CAS No: 871329-84-9
• MF: C₇H₆BFO₄
• MW: 183.929545879364
• MDL: MFCD07363791
• CID: 719307
• PubChem ID: 329763725
• Update Time: 2024-10-26

(3-carboxy-5-fluoro)benzeneboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Borono-5-fluorobenzoic acid
• 3-Carboxy-5-fluorobenzeneboronic acid
• 3-Carboxy-5-fluorophenylboronic Acid (contains varying amounts of Anhydride)
• (3-Carboxy-5-Fluoro)Benzeneboronic Acid
• 3-borono-5-fluoro-benzoic acid
• 3-Carboxy-5-fluorophenylboronic acid
• 3-Fluoro-5-Carboxyphenylboronic acid
• Benzoic acid,3-borono-5-fluoro-
• 3-Carboxy-5-fluorobenzeneboronic Acid (contains varying amounts of Anhydride)
• 3-Borono-5-fluorobenzoic acid (ACI)
• 3-(Dihydroxyboranyl)-5-fluorobenzoic acid
• 5-Borono-3-fluorobenzoic acid
• DB-128240
• SCHEMBL1933748
• DTXSID90660112
• AKOS015836259
• 3-Carboxy-5-fluorobenzeneboronic acid(contains varying amounts of Anhydride)
• SY024026
• APHPXZJIUTVQNC-UHFFFAOYSA-N
• 3-Carboxy-5-fluorophenylboronic acid, >=95%
• AS-55272
• 3-Borono-5-fluorobenzoicacid
• I12387
• 871329-84-9
• AB30780
• MFCD07363791
• (3-carboxy-5-fluoro)benzeneboronic acid

• MDL： MFCD07363791
• Inchi： 1S/C7H6BFO4/c9-6-2-4(7(10)11)1-5(3-6)8(12)13/h1-3,12-13H,(H,10,11)
• InChI Key： APHPXZJIUTVQNC-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(B(O)O)C=C(F)C=1)O

Computed Properties

• Exact Mass: 184.03400
• Monoisotopic Mass: 184.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2

Experimental Properties

• Density: 1.49±0.1 g/cm3 (20 ºC 760 Torr)
• Melting Point: 112-116 °C
• Boiling Point: 434°C at 760 mmHg
• Flash Point: 216.3°C
• Refractive Index: 1.559
• PSA: 77.76000
• LogP: -0.79630

(3-carboxy-5-fluoro)benzeneboronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：nwg
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters